Cas no 858852-27-4 (2-Picoline-3-sulfonicacid (3CI))

• Product Name: 2-Picoline-3-sulfonicacid (3CI)
• CAS No: 858852-27-4
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• CID: 717987
• PubChem ID: 22409058
• Update Time: 2025-04-19

2-Picoline-3-sulfonicacid (3CI) Chemical and Physical Properties

Names and Identifiers

• 2-Picoline-3-sulfonicacid (3CI)
• 2-Methylpyridine-3-sulfonic acid
• AKOS006305291
• 858852-27-4
• SCHEMBL9002773
• FT-0746307
• methylpyridine-3-sulfonic acid
• DTXSID80625558

• Inchi： 1S/C6H7NO3S/c1-5-6(11(8,9)10)3-2-4-7-5/h2-4H,1H3,(H,8,9,10)
• InChI Key： PHRNISIZSLWXBY-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN=C1C)(=O)(=O)O

Computed Properties

• Exact Mass: 173.01500
• Monoisotopic Mass: 173.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 0

Experimental Properties

• Density: 1.422
• Refractive Index: 1.562
• PSA: 75.64000
• LogP: 1.71750